Cas no 886501-19-5 (4-Bromo-5-chloro-2-methylphenyl isothiocyanate)

4-Bromo-5-chloro-2-methylphenyl isothiocyanate is a specialized organic compound featuring both bromo and chloro substituents on a methyl-substituted phenyl ring, terminated by a reactive isothiocyanate group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and thiourea derivatives. The presence of halogen groups enhances its reactivity in cross-coupling reactions, while the isothiocyanate moiety allows for efficient conjugation with amines or other nucleophiles. Its high purity and stability under controlled conditions ensure reliable performance in research and industrial applications, such as pharmaceuticals and agrochemical synthesis. Proper handling is essential due to its potential lachrymatory effects.
4-Bromo-5-chloro-2-methylphenyl isothiocyanate structure
886501-19-5 structure
Product Name:4-Bromo-5-chloro-2-methylphenyl isothiocyanate
CAS No:886501-19-5
MF:C8H5BrClNS
MW:262.553998708725
CID:2196583
PubChem ID:7183296
Update Time:2025-06-06

4-Bromo-5-chloro-2-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-chloro-2-methylphenyl isothiocyanate
    • 1-Bromo-2-chloro-4-isothiocyanato-5-methylbenzene
    • MFCD07782185
    • 4-Bromo-5-chloro-2-methylphenylisothiocyanate
    • 886501-19-5
    • SY063990
    • DTXSID90428375
    • MDL： MFCD07782185
    • Inchi： 1S/C8H5BrClNS/c1-5-2-6(9)7(10)3-8(5)11-4-12/h2-3H,1H3
    • InChI Key： KWMYSOAUHVIFPE-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C)C=1)N=C=S)Cl

Computed Properties

  • Exact Mass: 260.90146g/mol
  • Monoisotopic Mass: 260.90146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 44.4Ų

4-Bromo-5-chloro-2-methylphenyl isothiocyanate Pricemore >>

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